Cas no 347909-09-5 ((2-fluorophenyl)(1-pyrrolidinyl)methanone)

(2-fluorophenyl)(1-pyrrolidinyl)methanone structure
347909-09-5 structure
Product Name:(2-fluorophenyl)(1-pyrrolidinyl)methanone
CAS No:347909-09-5
MF:C11H12FNO
MW:193.217486381531
MDL:MFCD00460952
CID:1466583
PubChem ID:3497148
Update Time:2025-04-20

(2-fluorophenyl)(1-pyrrolidinyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-Fluorophenyl)(1-pyrrolidinyl)methanone
    • 1-(2-Fluorobenzoyl)pyrrolidine
    • (2-Fluorophenyl)(pyrrolidin-1-yl)methanone
    • AKOS003791709
    • (2-fluorophenyl)-pyrrolidin-1-ylmethanone
    • SCHEMBL10396663
    • Z31480266
    • 347909-09-5
    • (2-fluorophenyl)(1-pyrrolidinyl)methanone
    • MDL: MFCD00460952
    • Inchi: 1S/C11H12FNO/c12-10-6-2-1-5-9(10)11(14)13-7-3-4-8-13/h1-2,5-6H,3-4,7-8H2
    • InChI Key: AZBXHPRYPHBYCV-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(N1CCCC1)=O

Computed Properties

  • Exact Mass: 193.09000
  • Monoisotopic Mass: 193.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 1.99960

(2-fluorophenyl)(1-pyrrolidinyl)methanone Pricemore >>

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